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Get Quote

Executive Summary
4-Aminohexan-3-ol hydrochloride (C₆H₁₆ClNO) is a vicinal amino alcohol salt utilized

primarily as a chiral building block in fragment-based drug discovery (FBDD).[1] Its structural

motif—an amine and hydroxyl group on adjacent carbons—mimics the transition states of

peptide bond hydrolysis, making it a critical scaffold for protease inhibitors and chiral ligands in

asymmetric catalysis.[1]

This guide provides a rigorous technical analysis of its molecular weight, stereochemical

implications, synthetic pathways, and salt formation protocols.[1] It is designed for medicinal

chemists requiring precise stoichiometric data and reproducible experimental workflows.[1]

Part 1: Molecular Identity & Stoichiometry[1]
Exact Molecular Weight Calculation
For high-precision analytical applications (e.g., HRMS or quantitative NMR), reliance on integer

molecular weights is insufficient.[1] The following table details the isotopic breakdown based on

IUPAC standard atomic weights.

Table 1: Stoichiometric Breakdown of 4-Aminohexan-3-ol Hydrochloride
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Component Element Count
Atomic Mass
(Da)

Subtotal (Da)

Carbon Scaffold C 6 12.011 72.066

Hydrogen Matrix H 16 1.008 16.128

Nitrogen N 1 14.007 14.007

Oxygen O 1 15.999 15.999

Counterion (Cl) Cl 1 35.450 35.450

Total MW 153.65 g/mol

Note: The Free Base (C₆H₁₅NO) has a molecular weight of 117.19 g/mol .[1][2] The conversion

factor from salt to free base is 0.762.[1]

Structural Significance
The molecule features a 6-carbon backbone with functionalization at the 3 and 4 positions.[1]

[3]

IUPAC Name: 4-aminohexan-3-ol hydrochloride.[1][4]

Chirality: Two stereocenters exist at C3 and C4.[1] This results in four possible

stereoisomers (two enantiomeric pairs: syn and anti diastereomers).[1]

Symmetry: While the carbon backbone (ethyl groups flanking the functional core) suggests

symmetry, the distinct amine and hydroxyl groups render the molecule chiral.[1]

Part 2: Synthetic Pathways & Stereocontrol[1]
Synthesis of vicinal amino alcohols requires strict stereocontrol to avoid difficult diastereomeric

separations.[1] Two primary routes are employed depending on the desired stereochemistry:

the Henry Reaction (Nitroaldol) for racemic/anti-predominant mixtures, and the Sulfinyl Imine

route for high enantioselectivity.[1]

Pathway Visualization
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The following diagram contrasts the classical versus modern synthetic approaches.
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Figure 1: Comparative synthetic workflows.[1] Path A yields racemic mixtures; Path B (Ellman's

Auxiliary) allows for enantioselective synthesis.[1]

Mechanistic Insight[1]
Henry Reaction: Reaction of nitroethane with butanal yields a nitroalcohol.[1] Subsequent

reduction (e.g., H₂/Raney Ni) converts the nitro group to an amine.[1] This often yields a

mixture of syn and anti diastereomers (typically 60:40 to 70:30 favoring anti), requiring

chromatography.[1]

Ellman's Auxiliary: Condensing butanal with tert-butanesulfinamide yields a chiral imine.[1]

Addition of an ethylmetal species proceeds with high facial selectivity, establishing the C4

stereocenter.[1] Subsequent hydrolysis yields the enantiopure salt directly.[1]

Part 3: Experimental Protocol (Salt Formation)
The conversion of 4-aminohexan-3-ol (free base) to its hydrochloride salt is a critical step to

ensure stability, as the free base is prone to oxidation and is hygroscopic.[1]

Reagents & Equipment
Substrate: Crude 4-aminohexan-3-ol (oil).

Solvent: Anhydrous Diethyl Ether (Et₂O) or 1,4-Dioxane.[1]

Acid Source: 4M HCl in Dioxane or anhydrous HCl gas.[1]

Apparatus: 3-neck round bottom flask, nitrogen inlet, ice bath.[1]
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Step-by-Step Methodology
Dissolution: Dissolve 10.0 mmol (1.17 g) of the amino alcohol free base in 20 mL of

anhydrous Et₂O. Ensure the solution is clear.

Thermal Equilibration: Cool the solution to 0°C using an ice/water bath. Reasoning: Lower

temperature favors crystal nucleation and prevents side reactions.[1]

Acidification: Dropwise add 4M HCl in Dioxane (3.0 mL, 12.0 mmol, 1.2 equiv) over 15

minutes.

Observation: A white precipitate should form immediately.[1]

Control: Maintain temperature < 5°C to avoid oiling out.[1]

Aging: Stir the slurry at 0°C for 30 minutes, then allow to warm to room temperature for 1

hour. This "aging" process (Ostwald ripening) improves crystal habit and purity.[1]

Isolation: Filter the solid under a nitrogen blanket (the salt is hygroscopic).[1] Wash the filter

cake with 2 x 5 mL cold Et₂O.

Drying: Dry under high vacuum (0.1 mbar) at 40°C for 6 hours.

Expected Yield: 85-95% Appearance: White to off-white crystalline solid.[1]

Part 4: Analytical Validation
Trustworthiness in chemical synthesis requires self-validating analytical data.[1]

Table 2: Key Analytical Diagnostics
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Method Expected Signal Diagnostic Value

¹H NMR (D₂O)
Shift of C4-H proton downfield

(~3.0-3.5 ppm).[1]

Confirms amine protonation

(salt formation).[1][5]

Elemental Analysis Cl % theoretical: 23.08%.[1]
Confirms 1:1 stoichiometry of

the HCl salt.

AgNO₃ Titration
Equivalence point matches

theoretical MW (153.65).[1]

Quantifies chloride content

precisely.[1]

Melting Point
Sharp range (typically >100°C,

isomer dependent).[1]

Indicates purity; broad range

suggests diastereomeric

mixture.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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